Cas no 229962-77-0 (4-Ethyl-4'-fluorobenzhydrol)

• Product Name: 4-Ethyl-4'-fluorobenzhydrol
• CAS No: 229962-77-0
• MF: C₁₅H₁₅FO
• MW: 230.278
• MDL: MFCD06201343
• CID: 4642289
• Update Time: 2025-08-05

4-Ethyl-4'-fluorobenzhydrol Chemical and Physical Properties

Names and Identifiers

• 4-ETHYL-4'-FLUOROBENZHYDROL
• 4-Ethyl-4'-fluorobenzhydrol

• MDL： MFCD06201343
• Inchi： InChI=1S/C15H15FO/c1-2-11-3-5-12(6-4-11)15(17)13-7-9-14(16)10-8-13/h3-10,15,17H,2H2,1H3
• InChI Key： FZTGUOYUSGWXHP-UHFFFAOYSA-N
• SMILES： CCC1=CC=C(C=C1)C(C2=CC=C(C=C2)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

4-Ethyl-4'-fluorobenzhydrol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Additional information on 4-Ethyl-4'-fluorobenzhydrol

Professional Introduction to 4-Ethyl-4'-fluorobenzhydrol (CAS No. 229962-77-0)

4-Ethyl-4'-fluorobenzhydrol, a compound with the chemical identifier CAS No. 229962-77-0, is a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its 4-ethyl and 4'-fluorobenzhydrol substituents, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluorine atom at the para position of the benzhydrol moiety enhances its electronic properties, making it a valuable candidate for various synthetic transformations and biological assays.

The structure of 4-Ethyl-4'-fluorobenzhydrol consists of a benzhydrol core, which is a derivative of benzophenone, with an ethyl group attached to one ring and a fluorine atom on the other. This unique arrangement imparts distinct chemical reactivity, enabling it to participate in a wide range of reactions such as nucleophilic substitution, cross-coupling reactions, and hydrogen bonding interactions. These properties make it particularly useful in the synthesis of more complex molecules, including potential pharmacophores for therapeutic agents.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atom in 4-Ethyl-4'-fluorobenzhydrol can influence the electronic distribution of the molecule, thereby modulating its interactions with biological receptors. This has led to its exploration in the design of novel drugs targeting various diseases, including oncology and neurodegenerative disorders.

One of the most compelling aspects of 4-Ethyl-4'-fluorobenzhydrol is its role in medicinal chemistry research. The compound serves as a versatile building block for constructing more intricate molecular architectures. For instance, it can be used to synthesize benzodiazepine derivatives, which are known for their anxiolytic and sedative properties. The introduction of fluorine into these structures often enhances their pharmacological activity and selectivity.

The synthesis of 4-Ethyl-4'-fluorobenzhydrol involves multi-step organic transformations that highlight the compound's synthetic utility. Key steps include the Friedel-Crafts alkylation to introduce the ethyl group followed by nucleophilic aromatic substitution to incorporate the fluorine atom. These reactions underscore the compound's ability to undergo diverse chemical modifications, making it a valuable intermediate in synthetic chemistry.

Recent studies have also explored the photophysical properties of 4-Ethyl-4'-fluorobenzhydrol, demonstrating its potential as a fluorescent probe in bioimaging applications. The presence of both electron-donating and electron-withdrawing groups enhances its fluorescence characteristics, allowing for sensitive detection in biological systems. This has opened up new avenues for using this compound in diagnostic tools and real-time monitoring of biological processes.

The pharmaceutical industry has been particularly keen on exploring fluorinated compounds due to their favorable pharmacokinetic profiles. 4-Ethyl-4'-fluorobenzhydrol exemplifies how structural modifications can lead to improved drug candidates. Its ability to participate in various chemical reactions while maintaining stability under physiological conditions makes it an attractive scaffold for drug discovery programs.

In conclusion, 4-Ethyl-4'-fluorobenzhydrol (CAS No. 229962-77-0) is a multifaceted compound with significant implications in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.